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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline
CAS No.: 19490-87-0
Cat. No.: B100065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 7-
methoxyquinoline derivatives, focusing on their anticancer and antimicrobial properties. The
information is compiled from recent studies to offer an objective overview, supported by
experimental data, to aid in drug discovery and development.

Anticancer Activity of 7-Methoxyquinoline
Derivatives

The 7-methoxyquinoline scaffold is a key pharmacophore in the design of novel anticancer
agents, often targeting crucial signaling pathways involved in tumor progression. The following
table summarizes the in vitro cytotoxic activity of various 7-methoxyquinoline and related
quinoline derivatives against several cancer cell lines.

Table 1: Anticancer Activity of Quinoline Derivatives
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Compoun Core Cancer Referenc
R1 R2 . IC50 (pM)
dID Structure Cell Line

7-Fluoro-4-
la anilinoquin H 3-Bromo BGC823 3.63 [1]
oline

7-Fluoro-4-
1b anilinoquin H 3-Chloro BGC823 412 [1]

oline

7-Fluoro-4-
1f anilinoquin H 3-Ethynyl HelLa 10.18 [1]
oline

7-Fluoro-4-
1f anilinoquin H 3-Ethynyl BGC823 8.32 [1]
oline

8-Methoxy-
. 4-
2i N ) Isopropyl H HelLa 7.15 [1]
anilinoquin

oline

8-Methoxy-
_ 4-
2i . ) Isopropyl H BGC823 4.65 [1]
anilinoquin

oline

4-
Gefitinib Anilinoquin - - HelLa 17.12 [1]
azoline

4-
Gefitinib Anilinoquin - - BGC823 19.27 [1]

azoline

Note: The data highlights that substitutions on the 4-anilino ring and at other positions of the
quinoline core significantly influence the anticancer activity. For instance, compounds 1a-g, 2c,
2e, and 2i exhibited superior cytotoxic activities against the BGC823 cell line compared to the
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reference drug Gefitinib.[1] Notably, compound 2i, an 8-methoxy-4-anilinoquinoline derivative,
showed remarkable inhibitory effects on both HeLa and BGC-823 cells.[1]

Many of these quinoline derivatives exert their anticancer effects by inhibiting key protein
kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial
Growth Factor Receptor (VEGFR).

Click to download full resolution via product page

EGFR Signaling Pathway Inhibition

Antimicrobial Activity of 7-Methoxyquinoline
Derivatives

7-Methoxyquinoline derivatives have also been investigated for their potential as antimicrobial
agents. A notable series of 4-((7-methoxyquinolin-4-yl)amino)-N-
(substituted)benzenesulfonamide derivatives has shown promising activity against various
pathogenic microbes.

Table 2: Antimicrobial Activity of 4-((7-Methoxyquinolin-4-yl)amino)-N-
(substituted)benzenesulfonamide Derivatives
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Sulfonamide E. coli (MIC, C. albicans

Compound ID . Reference
Substituent (R) pg/mL) (MIC, pg/mL)

3a Sulfanilamide >500 >500 [2][3]

3c Sulfaguanidine 15.625 62.5 [2][3]

3d Sulfapyridine 15.625 31.25 [2][3]

3l Sulfamethazine 7.812 31.125 [2][3]

Structure-Activity Relationship (SAR) Insights: The antimicrobial activity of these derivatives is
significantly influenced by the nature of the substituent on the sulfonamide moiety.[2]
Compound 3I, bearing a sulfamethazine group, demonstrated the highest activity against E.
coli.[2][3] In general, derivatives with heterocyclic substituents on the sulfonamide nitrogen
showed better activity compared to those with open-chain substituents.[2]

4-Chloro-7-methoxyquinoline (1)

Reacts with

Substituted Sulfonamide (2a-s)
DMF, Reflux

ields

4-((7-Methoxyquinolin-4-yl)amino)-N-(substituted)benzenesulfonamide (3a-s)

Antimicrobial & Antibiofilm Activity Evaluation
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Synthesis of Antimicrobial Derivatives
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Experimental Protocols
MTT Assay for Anticancer Activity

This assay measures the metabolic activity of cells as an indicator of cell viability and
proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of
formazan produced is proportional to the number of viable cells.

Procedure:

Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 x 103to 1 x 104
cells/well and incubated for 24 hours to allow for cell attachment.

o Compound Treatment: The cells are then treated with various concentrations of the 7-
methoxyquinoline derivatives and incubated for 48-72 hours.

o MTT Addition: After the incubation period, 20 uL of MTT solution (5 mg/mL in phosphate-
buffered saline) is added to each well, and the plate is incubated for another 4 hours at 37°C.

e Formazan Solubilization: The medium is removed, and 150 pL of dimethyl sulfoxide (DMSO)
is added to each well to dissolve the formazan crystals.

o Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm or 570
nm using a microplate reader.

e IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting
the percentage of cell viability against the logarithm of the compound concentration.

Broth Microdilution Method for Antimicrobial Activity
(MIC Determination)

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent
required to inhibit the visible growth of a microorganism.
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Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of
the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the
agent that prevents visible growth.

Procedure:

e Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g., E. coli) is
prepared to a concentration of approximately 5 x 10> colony-forming units (CFU)/mL.

o Serial Dilution: The 7-methoxyquinoline derivatives are serially diluted in a 96-well microtiter
plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

 Inoculation: Each well is inoculated with the standardized microbial suspension.
e Incubation: The plate is incubated at 37°C for 18-24 hours.

o MIC Determination: The MIC is determined as the lowest concentration of the compound at
which no visible turbidity (growth) is observed.

Conclusion

The 7-methoxyquinoline scaffold continues to be a versatile and promising platform for the
development of novel therapeutic agents. Structure-activity relationship studies have
demonstrated that strategic modifications to this core structure can lead to potent and selective
anticancer and antimicrobial compounds. Further optimization of these derivatives, guided by
SAR insights and mechanistic studies, holds the potential for the discovery of new and effective
drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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